2-(4-Bromophenyl)-5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol

• Molecular Formula: C20H29BrN2O
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 2-(4-bromophenyl)-5,7-di(propan-2-yl)-1,3-diazatricyclo[3.3.1.13,7]decan-6-ol
• InChI: InChI=1S/C20H29BrN2O/c1-13(2)19-9-22-11-20(14(3)4,18(19)24)12-23(10-19)17(22)15-5-7-16(21)8-6-15/h5-8,13-14,17-18,24H,9-12H2,1-4H3
• InChI Key: YFYOTRZKZOSZQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C12CN3CC(C1O)(CN(C2)C3C4=CC=C(C=C4)Br)C(C)C

Description

2-(4-Bromophenyl)-5,7-diisopropyl-1,3-diazatricyclo[3311~3,7~]decan-6-ol is a complex organic compound with a unique structure that includes a bromophenyl group and a diazatricyclodecane core

Preparation Methods

The synthesis of 2-(4-Bromophenyl)-5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the bromophenyl intermediate: This step involves the bromination of a suitable phenyl precursor to introduce the bromine atom at the para position.

Construction of the diazatricyclodecane core: This step involves the cyclization of appropriate precursors to form the tricyclic structure with diaza groups.

Coupling of the bromophenyl group with the diazatricyclodecane core: This step involves the coupling reaction between the bromophenyl intermediate and the diazatricyclodecane core under suitable conditions.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of scalable reaction conditions and purification techniques.

Chemical Reactions Analysis

2-(4-Bromophenyl)-5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under suitable conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the compound.

Substitution: The bromine atom in the bromophenyl group can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines) for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(4-Bromophenyl)-5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol has several scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It may be used in studies related to its biological activity, including potential antimicrobial or antiviral properties.

Medicine: The compound can be investigated for its potential therapeutic effects, including its ability to interact with specific biological targets.

Industry: It may have applications in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 2-(4-Bromophenyl)-5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol involves its interaction with specific molecular targets. The bromophenyl group may facilitate binding to certain receptors or enzymes, while the diazatricyclodecane core may contribute to the overall stability and activity of the compound. The exact pathways involved depend on the specific biological context and the nature of the targets.

Comparison with Similar Compounds

2-(4-Bromophenyl)-5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol can be compared with other similar compounds, such as:

2-(4-Chlorophenyl)-5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol: This compound has a chlorine atom instead of a bromine atom, which may affect its reactivity and biological activity.

2-(4-Fluorophenyl)-5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol: The presence of a fluorine atom can influence the compound’s properties, including its stability and interaction with biological targets.

2-(4-Methylphenyl)-5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol: The methyl group may alter the compound’s hydrophobicity and overall activity.

The uniqueness of 2-(4-Bromophenyl)-5,7-diisopropyl-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-ol lies in its specific combination of functional groups and structural features, which contribute to its distinct chemical and biological properties.